1-(2-Bromoethoxy)-3-isopropylbenzene

• IUPAC Name: 1-(2-bromoethoxy)-3-propan-2-ylbenzene
• InChI: InChI=1S/C11H15BrO/c1-9(2)10-4-3-5-11(8-10)13-7-6-12/h3-5,8-9H,6-7H2,1-2H3
• InChI Key: NXAWFSNWQSCJNK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC=C1)OCCBr
• Molecular Formula: C11H15BrO
• DSSTOX Substance ID: DTXSID701265664
• Molecular Weight: 243.14 g/mol
• CAS No.: 37137-04-5

Description

1-(2-Bromoethoxy)-3-isopropylbenzene is an organic compound that belongs to the class of aromatic ethers It is characterized by the presence of a bromoethoxy group attached to a benzene ring, which also bears an isopropyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(2-Bromoethoxy)-3-isopropylbenzene can be synthesized through a nucleophilic substitution reaction. One common method involves the reaction of 3-isopropylphenol with 2-bromoethanol in the presence of a base such as potassium carbonate. The reaction typically takes place in an organic solvent like acetone or dimethyl sulfoxide (DMSO) under reflux conditions .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the implementation of green chemistry principles, such as the use of environmentally benign solvents and catalysts, can make the process more sustainable[²][2].

Chemical Reactions Analysis

Types of Reactions: 1-(2-Bromoethoxy)-3-isopropylbenzene undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromo group can be replaced by other nucleophiles, such as amines or thiols, to form new compounds.

Oxidation: The isopropyl group can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: The aromatic ring can undergo reduction reactions to form cyclohexane derivatives.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium azide or potassium thiocyanate in polar aprotic solvents (e.g., DMSO) are commonly used.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide in acidic or basic media.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas in the presence of a palladium catalyst.

Major Products Formed:

• Substituted ethers, amines, and thiols from nucleophilic substitution.
• Ketones and carboxylic acids from oxidation.
• Cyclohexane derivatives from reduction .

Scientific Research Applications

1-(2-Bromoethoxy)-3-isopropylbenzene has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industry: Used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(2-Bromoethoxy)-3-isopropylbenzene depends on its specific application. In enzyme inhibition studies, the compound may act by binding to the active site of the enzyme, thereby preventing substrate access. The bromoethoxy group can form covalent bonds with nucleophilic residues in the enzyme, leading to irreversible inhibition. In receptor binding studies, the compound may interact with specific receptors through hydrogen bonding, hydrophobic interactions, and van der Waals forces .

Comparison with Similar Compounds

• 1-(2-Bromoethoxy)-2-ethoxybenzene
• 1-(2-Bromoethoxy)-4-isopropylbenzene
• 2-(2-Bromoethoxy)tetrahydro-2H-pyran

Comparison: 1-(2-Bromoethoxy)-3-isopropylbenzene is unique due to the specific positioning of the isopropyl group on the benzene ring, which can influence its reactivity and binding properties. Compared to 1-(2-Bromoethoxy)-2-ethoxybenzene, the presence of the isopropyl group may enhance hydrophobic interactions in biological systems. The compound also differs from 1-(2-Bromoethoxy)-4-isopropylbenzene in terms of steric hindrance and electronic effects, which can affect its chemical behavior .